(R)-(-)-CROTONYL CYCLOPENTANEDIENYL IRON CARBONYL TRIPHENYLPHOSPHINE COMPLEX

• CAS No.: 124150-07-8
• Molecular Formula: C28H27FeO2P 5*
• Molecular Weight: 482.33
• Synonyms: (R)-(-)-CROTONYL CYCLOPENTANEDIENYL IRON CARBONYL TRIPHENYLPHOSPHINE COMPLEX

Description

®-(-)-Crotonyl Cyclopentadienyl Iron Carbonyl Triphenylphosphine Complex is an organometallic compound that features a cyclopentadienyl ligand, iron center, carbonyl groups, and a triphenylphosphine ligand

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-(-)-Crotonyl Cyclopentadienyl Iron Carbonyl Triphenylphosphine Complex typically involves the reaction of cyclopentadienyl iron dicarbonyl dimer with crotonyl chloride and triphenylphosphine under controlled conditions. The reaction is carried out in an inert atmosphere, often using solvents like tetrahydrofuran (THF) or dichloromethane (DCM) to facilitate the reaction .

Industrial Production Methods

While specific industrial production methods for this complex are not widely documented, the general approach involves scaling up the laboratory synthesis. This includes optimizing reaction conditions, such as temperature and pressure, and ensuring the purity of reagents to achieve high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

®-(-)-Crotonyl Cyclopentadienyl Iron Carbonyl Triphenylphosphine Complex undergoes various types of chemical reactions, including:

Oxidation: The iron center can be oxidized, leading to changes in the oxidation state and coordination environment.

Reduction: The complex can participate in reduction reactions, often facilitated by the presence of carbonyl groups.

Substitution: Ligands such as carbonyl or triphenylphosphine can be substituted with other ligands under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield iron(III) complexes, while substitution reactions can produce a variety of new organometallic compounds with different ligands .

Scientific Research Applications

Chemistry

In chemistry, ®-(-)-Crotonyl Cyclopentadienyl Iron Carbonyl Triphenylphosphine Complex is used as a catalyst in various organic transformations, including hydrogenation and transfer hydrogenation reactions. Its unique structure allows for selective activation of substrates, making it valuable in synthetic chemistry .

Biology and Medicine

Research into the biological and medicinal applications of this complex is ongoing. Its potential as an anticancer agent has been explored, with studies showing cytotoxic effects against certain cancer cell lines. The complex’s ability to interact with biological molecules makes it a candidate for further investigation in drug development .

Industry

In industry, this complex is used in the development of new materials and as a catalyst in various chemical processes. Its stability and reactivity make it suitable for applications in polymerization reactions and the synthesis of fine chemicals .

Mechanism of Action

The mechanism by which ®-(-)-Crotonyl Cyclopentadienyl Iron Carbonyl Triphenylphosphine Complex exerts its effects involves the coordination of the iron center with substrates, facilitating various chemical transformations. The cyclopentadienyl ligand stabilizes the iron center, while the carbonyl and triphenylphosphine ligands modulate the electronic properties of the complex, enhancing its reactivity .

Comparison with Similar Compounds

Similar Compounds

Cyclopentadienyl Iron Dicarbonyl Dimer: A precursor to many cyclopentadienyl iron complexes, known for its stability and reactivity.

Cyclopentadienone Iron Tricarbonyl Complex: Used in similar catalytic applications, with a different ligand environment.

Ruthenium and Iron Tricarbonyl Complexes: These complexes share similar structural features and are used in various catalytic processes.

Uniqueness

®-(-)-Crotonyl Cyclopentadienyl Iron Carbonyl Triphenylphosphine Complex is unique due to its specific ligand combination, which imparts distinct electronic and steric properties.